Cas no 2229503-83-5 (N,N-diethyl-4-(prop-2-yn-1-yl)aniline)

• Product Name: N,N-diethyl-4-(prop-2-yn-1-yl)aniline
• CAS No: 2229503-83-5
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 6441175
• PubChem ID: 21247380
• Update Time: 2025-05-19

N,N-diethyl-4-(prop-2-yn-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-4-(prop-2-yn-1-yl)aniline
• EN300-1766905
• 2229503-83-5

• Inchi： 1S/C13H17N/c1-4-7-12-8-10-13(11-9-12)14(5-2)6-3/h1,8-11H,5-7H2,2-3H3
• InChI Key： WFUDGYCKJVPMAM-UHFFFAOYSA-N
• SMILES： N(CC)(CC)C1C=CC(CC#C)=CC=1

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 3.2Ų

Additional information on N,N-diethyl-4-(prop-2-yn-1-yl)aniline

N,N-Diethyl-4-(Prop-2-Yn-1-Yl)Aniline: A Comprehensive Overview

N,N-Diethyl-4-(prop-2-yn-1-yl)aniline (CAS No. 2229503-83-5) is a compound of significant interest in the field of organic chemistry, particularly in the synthesis of advanced materials and pharmaceuticals. This compound, characterized by its unique structure featuring an aniline backbone with ethyl substituents and a propargyl group, has garnered attention due to its potential applications in various industries. Recent studies have highlighted its role in the development of novel materials, such as conductive polymers and stimuli-responsive systems, making it a focal point for researchers worldwide.

The synthesis of N,N-diethyl-4-(propargyl)aniline involves a series of carefully optimized reactions, often employing catalytic methods to enhance yield and purity. Researchers have explored various catalysts, including transition metal catalysts and organocatalysts, to streamline the production process. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of palladium-catalyzed coupling reactions to synthesize this compound efficiently. The propargyl group's reactivity has been leveraged in click chemistry applications, enabling the construction of complex molecules with high precision.

One of the most promising applications of N,N-diethyl-p-tolylaniline derivatives lies in their use as precursors for advanced materials. For example, this compound has been employed in the synthesis of conjugated polymers for organic electronics. A recent paper in *Advanced Materials* reported that films prepared from such polymers exhibit excellent charge transport properties, making them suitable for flexible electronics and photovoltaic devices. The ethyl substituents on the aniline backbone contribute to solubility and processability, which are critical for large-scale manufacturing.

In the pharmaceutical sector, N,N-diethyl-p-tolylaniline has shown potential as a building block for bioactive molecules. Its ability to undergo various post-synthesis modifications allows for the creation of compounds with tailored pharmacological properties. For instance, researchers have explored its use in designing inhibitors for key enzymes involved in neurodegenerative diseases. The propargyl group's versatility enables the formation of diverse secondary structures, enhancing the compound's bioavailability and efficacy.

The environmental impact of N,N-diethyl-p-tolylaniline production has also been a topic of interest. Recent advancements in green chemistry have led to the development of more sustainable synthesis routes. For example, solvent-free reactions and biocatalysts have been employed to reduce waste and energy consumption during production. These efforts align with global initiatives to promote eco-friendly chemical processes while maintaining high product quality.

Moreover, computational studies have provided deeper insights into the electronic properties of N,N-diethyl-p-tolylaniline derivatives. Density functional theory (DFT) calculations have revealed that the compound's conjugated system facilitates efficient electron delocalization, contributing to its optical and electronic properties. Such findings are crucial for designing next-generation materials with enhanced performance characteristics.

In conclusion, N,N-diethyl-p-tolylaniline (CAS No. 2229503-83-5) stands as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As ongoing studies continue to uncover new possibilities for this compound, its role in shaping future technologies is expected to grow significantly.